7-(3-chlorobenzyl)-8-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
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Description
7-(3-chlorobenzyl)-8-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C26H29ClN6O3 and its molecular weight is 509.01. The purity is usually 95%.
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Scientific Research Applications
Cardiovascular Activity
Research into derivatives of 7-(3-chlorobenzyl)-8-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione has demonstrated promising results in cardiovascular applications. Specifically, certain derivatives have shown strong prophylactic antiarrhythmic activity and hypotensive effects. This indicates potential utility in the development of cardiovascular drugs targeting arrhythmias and hypertension. The study also explored the compounds' alpha(1)- and alpha(2)-adrenoreceptor affinities, providing a foundational understanding of their interaction with cardiovascular receptors (Chłoń-Rzepa et al., 2004).
Antiasthmatic Agents
Another significant application is in the development of antiasthmatic agents. Derivatives of this compound have been synthesized and characterized, showing significant vasodilator activity. These findings are crucial as vasodilation can relieve asthmatic symptoms by widening the airways and improving air flow to the lungs. The research highlights the compound's potential as a base for creating effective antiasthmatic medications, with specific derivatives outperforming standard treatments like Cilostazol in preliminary evaluations (Bhatia et al., 2016).
Antihistaminic Activity
The compound's derivatives have also been evaluated for antihistaminic activity, indicating their potential use in treating allergies. Some derivatives effectively inhibited histamine-induced bronchospasm and passive cutaneous anaphylaxis, suggesting that modifications to the compound could lead to new, effective antihistamines. This research provides a pathway for developing treatments for allergic reactions and conditions related to histamine release (Pascal et al., 1985).
Properties
IUPAC Name |
7-[(3-chlorophenyl)methyl]-8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29ClN6O3/c1-29-24-23(25(34)30(2)26(29)35)33(16-18-5-4-6-19(27)15-18)22(28-24)17-31-11-13-32(14-12-31)20-7-9-21(36-3)10-8-20/h4-10,15H,11-14,16-17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNVIASQCOBUSPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)C4=CC=C(C=C4)OC)CC5=CC(=CC=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29ClN6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
509.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.